1-[[2-(3,4-Dimethoxyphenyl)acetyl]amino]cyclopropane-1-carboxylic acid

• IUPAC Name: 1-[[2-(3,4-dimethoxyphenyl)acetyl]amino]cyclopropane-1-carboxylic acid
• InChI: InChI=1S/C14H17NO5/c1-19-10-4-3-9(7-11(10)20-2)8-12(16)15-14(5-6-14)13(17)18/h3-4,7H,5-6,8H2,1-2H3,(H,15,16)(H,17,18)
• InChI Key: OWFNKISSDVCMMJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CC(=O)NC2(CC2)C(=O)O)OC
• Molecular Formula: C14H17NO5
• Molecular Weight: 279.29 g/mol

Description

1-[[2-(3,4-Dimethoxyphenyl)acetyl]amino]cyclopropane-1-carboxylic acid, also known as DACCP, is a chemical compound that has been widely studied for its potential therapeutic applications. DACCP belongs to a class of compounds called cyclopropane-containing amino acids, which have been shown to exhibit a range of biological activities.

Mechanism of Action

The mechanism of action of 1-[[2-(3,4-Dimethoxyphenyl)acetyl]amino]cyclopropane-1-carboxylic acid is thought to involve the modulation of ion channels in the brain. Specifically, 1-[[2-(3,4-Dimethoxyphenyl)acetyl]amino]cyclopropane-1-carboxylic acid has been shown to selectively inhibit the activity of certain types of potassium channels, which can lead to an increase in the excitability of neurons.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-[[2-(3,4-Dimethoxyphenyl)acetyl]amino]cyclopropane-1-carboxylic acid are complex and multifaceted. In addition to its effects on ion channels, 1-[[2-(3,4-Dimethoxyphenyl)acetyl]amino]cyclopropane-1-carboxylic acid has also been shown to modulate the activity of other neurotransmitter systems in the brain, including the GABAergic and glutamatergic systems. These effects can lead to changes in synaptic transmission and neuronal excitability, which may underlie its potential therapeutic effects.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[[2-(3,4-Dimethoxyphenyl)acetyl]amino]cyclopropane-1-carboxylic acid in lab experiments is its high purity and well-established synthesis method. However, one limitation is that its effects on ion channels can be complex and difficult to interpret, which may require specialized experimental techniques and equipment.

Future Directions

There are many potential future directions for research on 1-[[2-(3,4-Dimethoxyphenyl)acetyl]amino]cyclopropane-1-carboxylic acid. One area of interest is its potential as a treatment for neurological disorders such as epilepsy and chronic pain. Additionally, there is growing interest in the use of cyclopropane-containing amino acids as tools for studying ion channel function and regulation. Finally, there is potential for the development of new analogs of 1-[[2-(3,4-Dimethoxyphenyl)acetyl]amino]cyclopropane-1-carboxylic acid with improved pharmacological properties and selectivity.

Synthesis Methods

The synthesis of 1-[[2-(3,4-Dimethoxyphenyl)acetyl]amino]cyclopropane-1-carboxylic acid involves the condensation of 3,4-dimethoxyphenylacetic acid with cyclopropanecarboxylic acid, followed by the addition of an amino group. This method has been reported to yield high purity 1-[[2-(3,4-Dimethoxyphenyl)acetyl]amino]cyclopropane-1-carboxylic acid in good yields.

Scientific Research Applications

1-[[2-(3,4-Dimethoxyphenyl)acetyl]amino]cyclopropane-1-carboxylic acid has been extensively studied for its potential therapeutic applications. One area of research has focused on its ability to modulate the activity of ion channels in the brain, which has led to investigations into its potential as a treatment for neurological disorders such as epilepsy and chronic pain.